![molecular formula C8H13N3 B6202534 N5-propylpyridine-2,5-diamine CAS No. 1018305-33-3](/img/no-structure.png)
N5-propylpyridine-2,5-diamine
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Overview
Description
“N5-propylpyridine-2,5-diamine” is a chemical compound with the molecular formula C8H13N3 . It is related to “N5,N5-Dimethylpyridine-2,5-diamine”, which has a similar structure but with methyl groups instead of a propyl group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with two amine groups at the 2 and 5 positions and a propyl group at the N5 position .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 151.21 and a predicted density of 1.100±0.06 g/cm3. Its predicted boiling point is 304.4±22.0 °C .Properties
{ "Design of the Synthesis Pathway": "The synthesis of N5-propylpyridine-2,5-diamine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,5-dibromopyridine", "propylamine", "sodium azide", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: 2,5-dibromopyridine is reacted with propylamine in ethanol to form N5-propylpyridine-2,5-diamine.", "Step 2: The resulting product from step 1 is then reacted with sodium azide in ethanol to form N5-propylpyridine-2,5-diamine azide.", "Step 3: N5-propylpyridine-2,5-diamine azide is then reduced with sodium borohydride in ethanol to form N5-propylpyridine-2,5-diamine.", "Step 4: The final product is purified by recrystallization from water and treated with hydrochloric acid and sodium hydroxide to obtain the desired salt form of N5-propylpyridine-2,5-diamine." ] } | |
1018305-33-3 | |
Molecular Formula |
C8H13N3 |
Molecular Weight |
151.21 g/mol |
IUPAC Name |
5-N-propylpyridine-2,5-diamine |
InChI |
InChI=1S/C8H13N3/c1-2-5-10-7-3-4-8(9)11-6-7/h3-4,6,10H,2,5H2,1H3,(H2,9,11) |
InChI Key |
OHTLPJBHHDJKFK-UHFFFAOYSA-N |
Canonical SMILES |
CCCNC1=CN=C(C=C1)N |
Purity |
95 |
Origin of Product |
United States |
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